Cas no 91059-42-6 (5-Iodonaphthalene-1-carboxylic acid)

5-Iodonaphthalene-1-carboxylic acid structure
91059-42-6 structure
Product Name:5-Iodonaphthalene-1-carboxylic acid
CAS No:91059-42-6
MF:C11H7IO2
MW:298.076555490494
CID:2813311
Update Time:2023-08-07

5-Iodonaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Iodonaphthalene-1-carboxylic acid
    • 5-iodo-[1]naphthoic acid
    • Inchi: 1S/C11H7IO2/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h1-6H,(H,13,14)
    • InChI Key: XOLAGCSLKROFTP-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2=C(C(=O)O)C=CC=C21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.3

5-Iodonaphthalene-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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